Cas no 889865-47-8 (4-iodo-1-methyl-pyridin-2-one)

• Product Name: 4-iodo-1-methyl-pyridin-2-one
• CAS No: 889865-47-8
• MF: C₆H₆INO
• MW: 235.022413730621
• MDL: MFCD15474993
• CID: 1090821
• PubChem ID: 53408009
• Update Time: 2025-05-20

4-iodo-1-methyl-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-1-methylpyridin-2(1H)-one
• 4-iodo-1-methyl-2(1H)-Pyridinone
• 4-iodo-1-methylpyridin-2-one
• 4-IODO-1-METHYL-1H-PYRIDIN-2-ONE
• YZJCNADFGXFEHX-UHFFFAOYSA-N
• 2839AJ
• 4-iodo-1-methylpyridin-2(1 H)-one
• MB14735
• CM10196
• 2(1H)-Pyridinone, 4-iodo-1-methyl-
• AK143742
• 4-Iodo-1-methyl-1,2-dihydropyridin-2-one
• 4-iodo-1-methyl-pyridin-2-one
• 4-Iodo-1-methyl-2(1H)-pyridinone (ACI)
• MFCD15474993
• W16774
• DA-01476
• SCHEMBL117132
• DTXSID10696135
• 889865-47-8
• AKOS022176360
• DS-7715
• SY261423
• EN300-646123
• CS-0035686

• MDL： MFCD15474993
• Inchi： 1S/C6H6INO/c1-8-3-2-5(7)4-6(8)9/h2-4H,1H3
• InChI Key： YZJCNADFGXFEHX-UHFFFAOYSA-N
• SMILES： O=C1N(C)C=CC(I)=C1

Computed Properties

• Exact Mass: 234.94941g/mol
• Monoisotopic Mass: 234.94941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3
• XLogP3: 0.6

Experimental Properties

• Boiling Point: 276.9±29.0°C at 760 mmHg

4-iodo-1-methyl-pyridin-2-one Security Information

• Hazard Statement： H302
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 4-iodo-1-methyl-pyridin-2-one

Chemical Profile of 4-iodo-1-methyl-pyridin-2-one (CAS No. 889865-47-8)

4-iodo-1-methyl-pyridin-2-one, identified by its Chemical Abstracts Service (CAS) number 889865-47-8, is a significant intermediate in modern chemical synthesis, particularly within the pharmaceutical and agrochemical industries. This compound, featuring a pyridinone core with an iodine substituent at the 4-position and a methyl group at the 1-position, has garnered attention due to its versatile reactivity and potential applications in medicinal chemistry.

The structural motif of 4-iodo-1-methyl-pyridin-2-one makes it a valuable building block for the synthesis of more complex molecules. The presence of the iodine atom at the 4-position allows for facile participation in cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Sonogashira couplings, which are pivotal in constructing biaryl and heterocyclic frameworks. These transformations are widely employed in the development of novel pharmaceuticals, including kinase inhibitors and antiviral agents.

Furthermore, the pyridinone ring system is a common feature in biologically active compounds. Its ability to engage in hydrogen bonding and interact with biological targets makes it a preferred scaffold in drug design. Recent studies have highlighted the utility of 4-iodo-1-methyl-pyridin-2-one in generating derivatives with enhanced binding affinity to protein targets. For instance, modifications at the 2-position of the pyridinone ring have been explored to optimize pharmacokinetic properties, leading to improved oral bioavailability and reduced metabolic clearance.

In the realm of medicinal chemistry, 4-iodo-1-methyl-pyridin-2-one has been utilized as a precursor in the synthesis of small-molecule inhibitors targeting various disease pathways. Notably, research has demonstrated its role in developing compounds that modulate enzyme activity relevant to cancer therapy. The iodine substituent facilitates further functionalization through palladium-catalyzed reactions, enabling the introduction of pharmacophoric groups that enhance therapeutic efficacy.

The agrochemical sector has also shown interest in 4-iodo-1-methyl-pyridin-2-one due to its potential as a precursor for herbicides and pesticides. By leveraging its reactivity, chemists have synthesized novel compounds that exhibit potent activity against resistant plant pathogens. These efforts align with global trends toward sustainable agriculture, where high-efficacy, low-toxicity formulations are prioritized.

From a synthetic chemistry perspective, 4-iodo-1-methyl-pyridin-2-one exemplifies the importance of heterocyclic intermediates in streamlining drug discovery processes. Its structural features enable rapid diversification through nucleophilic aromatic substitution (SNAr) and other transition-metal-catalyzed reactions. Such methodologies accelerate lead optimization cycles, reducing time-to-market for new therapeutics.

Recent advances in computational chemistry have further enhanced the utility of 4-iodo-1-methyl-pyridin-2-one. Molecular modeling studies suggest that subtle modifications to its core structure can significantly alter binding interactions with biological targets. These insights have guided experimental efforts toward high-throughput screening programs, optimizing potency while minimizing off-target effects.

The industrial production of 4-iodo-1-methyl-pyridin-2-one adheres to stringent quality control measures to ensure consistency and purity. Manufacturers employ advanced purification techniques such as column chromatography and recrystallization to meet pharmaceutical-grade standards. This commitment to quality is essential given its critical role in downstream applications where even minor impurities can impact efficacy.

Future research directions may explore greener synthetic routes for 4-iodo-1-methyl-pyridin-2-one, focusing on solvent-free conditions and catalytic systems that minimize waste generation. Such innovations align with broader sustainability goals within the chemical industry while maintaining or improving yield and selectivity.

In conclusion, 4-iodo-1-methyl-pyridin-2-one (CAS No. 889865-47-8) represents a cornerstone intermediate with far-reaching implications across multiple sectors. Its unique structural features enable diverse synthetic applications, making it indispensable in pharmaceutical development and agrochemical innovation. As research progresses, this compound will continue to play a pivotal role in advancing chemical biology and drug discovery efforts worldwide.